![molecular formula C7H15NO B128553 1-(Piperidin-2-yl)ethan-1-ol CAS No. 54160-32-6](/img/structure/B128553.png)
1-(Piperidin-2-yl)ethan-1-ol
Overview
Description
1-(Piperidin-2-yl)ethan-1-ol, commonly known as N-(2-hydroxyethyl)piperidine, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound has a piperidine ring attached to a hydroxyethyl group, making it a versatile molecule for various chemical reactions.
Scientific Research Applications
Synthesis and Functionalization
- Building-Blocks for Functionalized Crown Ethers : A study presented a convenient synthesis pathway for 1-(piperidin-2-yl)ethan-1,2-diol, highlighting its importance as a building block for the synthesis of functionalized crown ethers. This synthesis was based on the Wagner oxidation or NBS-mediated epoxidation of 2-vinylpyridine (Nawrozkij et al., 2014).
Chemical Synthesis and Catalysis
- Efficient Catalyst for One-Pot Synthesis : A research highlighted the use of nano magnetite (Fe3O4) as an efficient and robust catalyst for the one-pot synthesis of compounds like 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol. This demonstrates the application of 1-(Piperidin-2-yl)ethan-1-ol in facilitating complex chemical syntheses (Mokhtary & Torabi, 2017).
Medicinal Chemistry and Drug Design
- Development of New Medicinal Compounds : The compound has been used in the synthesis of new medicinal compounds, as indicated in a study focusing on the synthesis, spectral analysis, and microbiological evaluation of novel compounds containing tetrazoles and piperidine (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014).
Photocatalysis
- Role in Photocatalytic Alcohol Dehydrogenation : Research on the photocatalytic dehydrogenation of alcohols over a Pt/TiO2 catalyst found that substances like piperidine play a role in the reaction mechanism, indicating the potential application of this compound in photocatalytic processes (Pichat, Mozzanega, & Courbon, 1987).
Material Science
- Synthesis of Schiff Bases and Lipase Inhibitors : A study focused on the synthesis of Schiff bases derived from this compound, exploring their potential as pancreatic lipase inhibitors and antibacterial agents, showing its significance in material science and medicinal applications (Warad et al., 2020).
Mechanism of Action
Target of Action
1-(Piperidin-2-yl)ethan-1-ol is a derivative of piperidine . Piperidine derivatives are known to have a wide range of biological activities and are present in more than twenty classes of pharmaceuticals . .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Piperidine derivatives are known to be involved in various biochemical pathways due to their wide range of biological activities .
Result of Action
Piperidine derivatives are known to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Piperidine derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Piperidine derivatives have been found to have a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects
Properties
IUPAC Name |
1-piperidin-2-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-6(9)7-4-2-3-5-8-7/h6-9H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSPAVZIEDMALNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCCN1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40319507 | |
Record name | 1-(piperidin-2-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40319507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54160-32-6 | |
Record name | NSC346486 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=346486 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(piperidin-2-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40319507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(piperidin-2-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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